Cas no 1805582-87-9 (Ethyl 3-chloro-4-cyano-2-methylphenylacetate)

• Product Name: Ethyl 3-chloro-4-cyano-2-methylphenylacetate
• CAS No: 1805582-87-9
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4945207
• Update Time: 2025-05-27

Ethyl 3-chloro-4-cyano-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-cyano-2-methylphenylacetate

• Inchi： 1S/C12H12ClNO2/c1-3-16-11(15)6-9-4-5-10(7-14)12(13)8(9)2/h4-5H,3,6H2,1-2H3
• InChI Key： CFSPPWSRZFPIBY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(CC(=O)OCC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloro-4-cyano-2-methylphenylacetate

Recent Advances in the Study of Ethyl 3-chloro-4-cyano-2-methylphenylacetate (CAS: 1805582-87-9)

Ethyl 3-chloro-4-cyano-2-methylphenylacetate (CAS: 1805582-87-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

The compound has garnered attention due to its unique structural features, which make it a versatile building block for the construction of more complex molecules. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are often found in pharmaceuticals with diverse biological activities. The presence of the chloro, cyano, and ester functional groups in Ethyl 3-chloro-4-cyano-2-methylphenylacetate allows for a wide range of chemical modifications, enabling the development of new drug candidates with improved efficacy and selectivity.

Recent synthetic methodologies have focused on optimizing the production of Ethyl 3-chloro-4-cyano-2-methylphenylacetate to enhance yield and purity. Advances in catalytic processes and green chemistry approaches have been particularly noteworthy, as they offer more sustainable and cost-effective routes for its synthesis. These developments are critical for scaling up production to meet the demands of preclinical and clinical studies.

In terms of biological applications, preliminary studies have demonstrated that derivatives of Ethyl 3-chloro-4-cyano-2-methylphenylacetate exhibit promising pharmacological properties. For instance, some derivatives have shown activity against specific enzyme targets involved in inflammatory and neurodegenerative diseases. These findings suggest that the compound could serve as a valuable scaffold for the design of new therapeutics, although further research is needed to fully elucidate its mechanism of action and therapeutic potential.

Another area of interest is the compound's role in agrochemical research. Ethyl 3-chloro-4-cyano-2-methylphenylacetate has been investigated as a precursor for the development of novel pesticides and herbicides. Its structural motifs are conducive to interactions with biological targets in pests, offering a potential avenue for the creation of more effective and environmentally friendly agrochemicals.

Despite these promising developments, challenges remain in the practical application of Ethyl 3-chloro-4-cyano-2-methylphenylacetate. Issues such as stability under physiological conditions, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into tangible therapeutic and agricultural benefits.

In conclusion, Ethyl 3-chloro-4-cyano-2-methylphenylacetate (CAS: 1805582-87-9) represents a compound of considerable interest in both medicinal and agrochemical research. Its versatility as a synthetic intermediate and its promising biological activities underscore its potential for contributing to the development of new drugs and agrochemicals. Continued research and innovation in its synthesis and application will be crucial for unlocking its full potential and addressing the challenges that lie ahead.